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Compound of Interest

Compound Name: 1-methoxypropane

Cat. No.: B14500535

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometry
fragmentation pattern of 1-methoxypropane (methyl propyl ether). The document details the
primary fragmentation pathways, presents quantitative mass spectral data, and outlines a
standard experimental protocol for the analysis of this volatile ether. This information is crucial
for the identification, characterization, and quantification of 1-methoxypropane in various
scientific and industrial applications, including drug development, where it may be used as a
solvent or encountered as a volatile organic compound.

Core Concepts in the Mass Spectrometry of 1-
Methoxypropane

Electron ionization (El) mass spectrometry is a powerful analytical technique used to determine
the molecular weight and elucidate the structure of organic compounds. When 1-
methoxypropane is introduced into the mass spectrometer, it is bombarded with high-energy
electrons, leading to the formation of a molecular ion (Me+) and subsequent fragmentation into
various smaller, charged species. The fragmentation pattern is a unique fingerprint of the
molecule, providing valuable structural information.

The fragmentation of ethers is primarily dictated by the stability of the resulting carbocations
and radical species. Key fragmentation mechanisms for 1-methoxypropane include alpha-
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cleavage (cleavage of the C-C bond adjacent to the oxygen atom) and cleavage of the C-O
bond.

Mass Spectrometry Data for 1-Methoxypropane

The electron ionization mass spectrum of 1-methoxypropane is characterized by a series of
fragment ions, with the most abundant ions providing the most significant structural clues. The
quantitative data for the major fragments are summarized in the table below.

mlz Proposed S| B Relative Intensity
Fragment lon (%)

15 Methyl cation [CHs]* 15.8

27 Ethyl cation [C2Hs]* 26.3

29 Ethyl cation [C2Hs]* 36.8

31 Methoxonium ion [CHsO1* 21.1

43 Propyl cation [CsH7]* 47.4

45 Ethoxymethyl cation [C2Hs0]* 100.0

59 M-15 [CsH7O]* 5.3

74 Molecular lon [CaH100]* 10.5

Data is compiled from publicly available spectral databases and is representative of a standard
70 eV electron ionization spectrum.

Fragmentation Pathway of 1-Methoxypropane

The fragmentation of the 1-methoxypropane molecular ion (m/z 74) proceeds through several
key pathways, as illustrated in the diagram below. The initial ionization event involves the
removal of an electron from the oxygen atom, which has the highest energy non-bonding
electrons.
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» To cite this document: BenchChem. [An In-depth Technical Guide to the Mass Spectrometry
Fragmentation of 1-Methoxypropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14500535#mass-spectrometry-fragmentation-
pattern-of-1-methoxypropane]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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